Silicon manganese

steelmaking deoxidation ferroalloy yield burn-loss rate
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C5H5MnSi
Molecular Weight 148.12 g/mol
Cat. No. B15794264
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Technical Parameters


Basic Identity
Product NameSilicon manganese
Molecular FormulaC5H5MnSi
Molecular Weight148.12 g/mol
Structural Identifiers
InChIInChI=1S/C5H5Si.Mn/c1-2-4-6-5-3-1;/h1-5H;
InChIKeyKCXIUMSAGRTVQI-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes500 g / 1 kg / 25 kg / 1 metric / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Silicon Manganese (SiMn) Alloy Overview


Silicon manganese (SiMn), standardized as silicomanganese under ASTM A483/A483M, is a ternary ferroalloy composed primarily of manganese (Mn, 60–68 wt%), silicon (Si, 12–25 wt%), and iron (Fe, balance), with controlled carbon, phosphorus, and sulfur impurities [1]. It is the second-highest-volume ferroalloy consumed globally in electric-arc furnace production and serves a dual function in steelmaking: as a composite deoxidizer that simultaneously scavenges dissolved oxygen from molten steel while introducing both Mn and Si as alloying elements [2]. Its consumption is split approximately 60% as a deoxidizer/alloying agent and 40% as a reductant for producing medium/low-carbon ferromanganese and electrolytic manganese metal [3].

Composite deoxidizer & alloying agent for electric-arc furnace steelmaking
Reductant for producing medium/low-carbon FeMn and electrolytic Mn metal

Why SiMn Cannot Be Replaced by FeSi/FeMn


SiMn is not metallurgically equivalent to sequential or separate additions of ferrosilicon (FeSi) and ferromanganese (FeMn). When silicon and manganese are introduced as a pre-alloyed composite, synergistic thermodynamic effects lower the activity of SiO₂ in the slag phase, driving the deoxidation equilibrium further toward lower dissolved oxygen levels than can be achieved by adding either element alone [1]. Critically, the Si-Mn composite generates molten manganese silicate deoxidation products (MnSiO₃, melting at 1270°C; Mn₂SiO₄, melting at 1327°C) that remain liquid at steelmaking temperatures, enabling rapid coalescence and flotation [2]. In contrast, silicon-only deoxidation produces solid SiO₂ (melting point 1710°C), which resists agglomeration and is slow to separate from the melt [3]. Substituting separate FeSi and FeMn additions therefore predictably yields higher residual oxygen, increased inclusion populations, and degraded steel cleanliness.

Sequential FeSi + FeMn additions
Lacks Si-Mn thermodynamic synergy; may yield higher residual oxygen and inclusion populations.
Si-only deoxidation (ferrosilicon)
Produces solid SiO₂ that resists agglomeration; inclusion removal may be slower than with liquid Mn-silicates.

SiMn vs. Single-Element Deoxidizers: Evidence


Deoxidation Burn-Loss: Composite vs. Single Addition

Under identical steelmaking deoxidation conditions, silicon manganese alloy reduces the elemental burn-loss (oxidation loss) of both manganese and silicon to 29% each, compared with 46% for manganese added alone and 37% for silicon added alone [1]. This means that for every ton of Mn units introduced, SiMn delivers ~37% more usable manganese into the steel and ~22% more usable silicon compared with single-element ferroalloy additions [2]. The higher effective yield translates directly into reduced ferroalloy consumption per heat and lower slag volume.

Deoxidation Burn-Loss
Head-to-head
SiMn: Mn 29%, Si 29%
FeMn alone: Mn 46%; FeSi alone: Si 37%
Supports lower ferroalloy consumption per heat
Same deoxidation conditions; multiple industry sources
steelmaking deoxidation ferroalloy yield burn-loss rate

Residual Oxygen: SiMn vs. Si-Only Deoxidation

In controlled laboratory thermal experiments at 1650°C using a 2 kg vacuum induction furnace, silicon–manganese combined deoxidation consistently stabilized the total oxygen content in molten steel at 35 ppm (35 × 10⁻⁶) after 30 minutes of reaction, regardless of the initial oxygen concentration (tested across initial [O] of ~160 to 800 ppm) [1]. Under identical experimental conditions, deoxidation with silicon alone (low-carbon ferrosilicon) achieved a final oxygen content of only 43 ppm [2]. The 8 ppm difference represents a 19% lower residual oxygen level. At a Mn–Si ratio of 3.17, thermodynamic calculations using FactSage 7.2 confirmed that the equilibrium oxygen mass fraction converged at 35 ppm, matching experimental results [3]. While aluminum deoxidation can achieve <10 ppm, the SiMn value of 35 ppm is reached without the inclusion-related drawbacks of the aluminum route (see Evidence Item 4).

Residual Oxygen
Head-to-head
35 ppm (SiMn) vs 43 ppm (Si-only)
Reported lower residual oxygen level
2 kg VIF, 1650°C, 30 min; LECO TCH-600 analyzer
oxygen content control silicon deoxidation steel cleanliness

Deoxidation Product Melting Point: Mn-Silicates vs. SiO₂

The deoxidation products formed by silicon manganese alloy are MnSiO₃ (rhodonite, melting point 1270°C) and Mn₂SiO₄ (tephroite, melting point 1327°C), both of which are fully molten at typical steelmaking temperatures (~1600°C) [1]. In contrast, silicon-only deoxidation yields solid SiO₂ with a melting point of 1710°C, well above the molten steel temperature, resulting in solid particles that resist coalescence and float slowly [2]. Aluminum deoxidation produces Al₂O₃ with an even higher melting point of 2050°C [3]. The MDPI study directly observed that Si–Mn deoxidation products initially appear as spherical SiO₂-type inclusions of ~1 μm that progressively incorporate Mn to form liquid MnO–SiO₂ composite inclusions; these liquid droplets collide, coalesce, and grow, ultimately reaching stable sizes and floating out of the melt efficiently [4]. The liquid nature of Mn-silicates at steelmaking temperatures is the mechanistic basis for the lower burn-loss and lower final oxygen content documented in Evidence Items 1 and 2.

Deoxidation Product Melting
Cross-study
MnSiO₃ 1270°C, Mn₂SiO₄ 1327°C
SiO₂ 1710°C (solid); Al₂O₃ 2050°C
Liquid Mn-silicates enable faster coalescence and flotation
Standard thermodynamic data; confirmed at 1650°C
inclusion flotation manganese silicate slag separation kinetics

Inclusions and Fatigue Life: SiMn vs. Al Deoxidation

A critical differentiation of the SiMn deoxidation route versus the conventional aluminum deoxidation route lies in inclusion type and its impact on fatigue performance. Aluminum deoxidation, while capable of reducing oxygen to <10 ppm, generates non-deformable Al₂O₃, magnesium–aluminum spinel, and calcium–aluminate (Ds-type) inclusions that remain brittle and angular during hot rolling, acting as stress concentrators that initiate rolling contact fatigue failure [1]. These same inclusions cause nozzle clogging during continuous casting [2]. The Si–Mn deoxidation route produces predominantly spherical, deformable manganese silicate inclusions ranging from 1 to 6 μm in size (depending on initial oxygen content and Mn–Si ratio), which are significantly smaller and less harmful than the calcium–aluminate inclusions from Al deoxidation [3]. Wang et al. demonstrated that under the same total oxygen content, the fatigue performance of bearing steel deoxidized by Si–Mn can match or even slightly surpass that of Al-deoxidized bearing steel [4]. Gu et al. further confirmed that the silicate inclusions in Si–Mn-deoxidized steel were significantly smaller than those formed by Al deoxidation [5]. This evidence underpins the growing industrial shift toward non-aluminum deoxidation processes for premium bearing steel grades.

Inclusions & Fatigue
Cross-study
Spherical Mn-silicates 1–6 μm, deformable
Al₂O₃/Ca-aluminate inclusions, angular, non-deformable
Fatigue life parity without nozzle clogging risk
Bearing steel context; industrial trial referenced
bearing steel fatigue life non-metallic inclusions non-aluminum deoxidation

Procurement Cost: SiMn vs. Ferrosilicon

In the European bulk ferroalloy market as of November 2024, silicomanganese was priced at €990–975 per metric ton (DDP), while 75% ferrosilicon commanded €1,500–1,300 per metric ton (DDP) [1]. This represents a price differential of approximately €330–380 per ton, or 25–29% lower cost for SiMn. In October 2024, both SiMn and high-carbon ferromanganese (HC FeMn, 76% Mn) were available at ~€950–1,000 per ton, indicating near price parity between SiMn and HC FeMn [2]. In the Indian market (November 2024), SiMn (60-14 grade) traded at INR 64,100–65,000/t ($758–769/t) exw, while ferrosilicon (70% grade) traded at INR 108,500/t ($1,283/t) exw-Guwahati — a 41% premium for FeSi over SiMn [3]. In the Chinese market (April 2026), SiMn 6517 grade was quoted at approximately RMB 5,750–5,900/t (Northern market) and RMB 5,800–5,900/t (Southern market) [4]. For steelmakers requiring both manganese and silicon addition, procuring a single SiMn alloy instead of separate FeSi and FeMn purchases eliminates one procurement line item, reduces inventory complexity, and captures the documented yield advantage (Evidence Item 1).

Procurement Cost
Cross-study
SiMn €990–975/t (Europe Q4 2024)
FeSi (75%) €1,500–1,300/t; HC FeMn ~€1,000/t
Reduces total ferroalloy spend when Mn and Si are both required
European DDP and Indian exw spot pricing referenced
ferroalloy pricing procurement cost SiMn vs FeSi

ASTM A483 Grade Architecture for Specification-Based Procurement

The ASTM A483/A483M standard defines three standardized grades of silicomanganese with tightly specified composition ranges, providing a procurement framework absent for many generic ferroalloy products [1]. Grade A specifies Mn 65.0–68.0% and Si 18.5–21.0% with C ≤1.5%; Grade B specifies Mn 65.0–68.0% and Si 16.0–18.5% with C ≤2.0%; Grade C specifies Mn 65.0–68.0% and Si 12.5–16.0% with C ≤3.0% [2]. All three grades share maximum limits of P ≤0.20% and S ≤0.04%, with supplemental trace-element limits for As (≤0.10%), Sn (≤0.010%), Pb (≤0.030%), Cr (≤0.50%), Ni (≤0.20%), and Mo (≤0.10%) [3]. The standard also specifies size tolerances across multiple standard block ranges (203.2 mm down to <6.35 mm). This multi-grade architecture enables procurement to match grade selection to the target steel carbon specification: Grade A for low-carbon and specialty steels requiring minimal carbon pickup, Grade B for medium-carbon grades, and Grade C for general carbon steel production where higher carbon is tolerable.

ASTM A483 Grade Architecture
Specification review
Grade AMn 65–68%, Si 18.5–21%, C ≤1.5% Grade BMn 65–68%, Si 16–18.5%, C ≤2.0% Grade CMn 65–68%, Si 12.5–16%, C ≤3.0% Impurity limitsP ≤0.20%, S ≤0.04%, plus trace elements
Standardized multi-source procurement framework
ANSI-accredited ASTM A483/A483M-10(2025)
ASTM standard ferroalloy specification grade selection

Silicon Manganese Application Scenarios


Low-Carbon and Medium-Carbon Steel Deoxidation

In the production of low-carbon and medium-carbon steel grades (e.g., cold-rolled sheet, structural steel, low-alloy steel), SiMn serves as the preferred composite deoxidizer and alloying agent. The documented burn-loss advantage — 29% for both Mn and Si versus 46% and 37% respectively for single-element additions [1] — directly reduces ferroalloy consumption per heat. Selecting ASTM A483 Grade A (C ≤1.5%, Si 18.5–21.0%) or Grade B (C ≤2.0%, Si 16.0–18.5%) ensures minimal carbon pickup while delivering the full deoxidation yield benefit [2]. The 35 ppm residual oxygen achieved with SiMn deoxidation [3] meets cleanliness requirements for these grade families without the nozzle-clogging risk associated with aluminum deoxidation [4].

Non-Aluminum Deoxidation for Premium Bearing Steel

For high-quality bearing steel where rolling contact fatigue life is the paramount performance criterion, the SiMn pre-deoxidation route — combined with diffusion deoxidation and vacuum final deoxidation — has emerged as an industrially validated alternative to the conventional aluminum deoxidation process. The evidence that SiMn-deoxidized bearing steel achieves fatigue performance matching or slightly surpassing that of Al-deoxidized steel at equal total oxygen content [1], while producing spherical, deformable silicate inclusions (1–6 μm) instead of brittle, angular calcium–aluminate Ds-type inclusions [2], directly supports specification of SiMn in the deoxidation protocol. Controlling the Mn–Si ratio near the optimum (≥1.55) minimizes inclusion size and density [3]. This application scenario is specifically relevant to bearing steel producers seeking to eliminate the root cause of calcium–aluminate-initiated fatigue spalling.

Cost-Sensitive Bulk Carbon Steel Production

In high-volume carbon steel production (rebar, wire rod, structural sections) where both Mn and Si addition are required, the procurement economics strongly favor a single SiMn purchase over separate FeSi and FeMn orders. With FeSi (75% Si) priced at a 25–41% premium over SiMn in European and Indian markets respectively [1], and HC FeMn at approximate parity with SiMn [2], using SiMn eliminates the need to purchase any FeSi. Combined with the 37% relative reduction in Mn burn-loss versus separate FeMn addition [3], the total ferroalloy cost per ton of steel is materially lower. The ASTM A483 Grade C (Si 12.5–16.0%, higher carbon tolerance) is the appropriate specification for this cost-driven application scenario [4].

HSLA Steel with Controlled Mn/Si Ratio

In high-strength low-alloy (HSLA) steel plate production, the Mn/Si ratio in the melt directly influences inclusion characteristics and mechanical properties. The MDPI study demonstrated that Si–Mn deoxidation with controlled Mn–Si ratios (tested at 0.71, 1.55, and 3.17) enables tuning of the deoxidation rate and final inclusion population [1]. A higher Mn/Si ratio promotes more effective deoxidation, resulting in cleaner steel with reduced non-metallic inclusion levels [2]. For HSLA steels with low carbon equivalent (C ≤0.08%, CE(IIW) ≈0.30%), Si concentrations up to 1.0% can be used to achieve yield strength Rₑ ≤420 MPa with ductile-brittle transition temperature Tₜᵣ < −70°C on air-cooled 30 mm plate [3]. SiMn alloy provides the simultaneous Mn and Si delivery needed to hit these tight composition windows in a single addition step.

Application
Selection Property
Validation Focus
Low-Carbon / Medium-Carbon Steel Deoxidation
Composite deoxidizer with controlled carbon pickup
Deoxidation yield and final oxygen content
Premium Bearing Steel (Non-Al Route)
Non-aluminum deoxidation producing liquid Mn-silicate inclusions
Inclusion type, size, and fatigue performance
Cost-Sensitive Bulk Carbon Steel
Single-alloy procurement replacing FeSi + FeMn
Total ferroalloy cost per ton of steel
HSLA Steel with Controlled Mn/Si Ratio
Simultaneous Mn and Si delivery with tunable ratio
Inclusion population control and mechanical properties

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

38 linked technical documents
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